Cas no 15302-96-2 (Pyridinium, 1-ethyl-)

• Product Name: Pyridinium, 1-ethyl-
• CAS No: 15302-96-2
• MF: C₇H₁₀N
• MW: 108.161001682281
• CID: 120913
• PubChem ID: 15928
• Update Time: 2025-04-18

Pyridinium, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-ethyl-
• 1-ethylpyridin-1-ium
• Pyridinium, 1-ethyl- (8CI,9CI)
• 1-ethylpyridinium
• Ethylpyridinium
• SCHEMBL98339
• CHEMBL1237202
• SCHEMBL14185978
• Ethylpyridinium bromide
• InChI=1/C7H10N/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+
• DTXSID3048075
• 15302-96-2

• Inchi： 1S/C7H10N/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+1
• InChI Key： OIDIRWZVUWCCCO-UHFFFAOYSA-N
• SMILES： [N+]1(C=CC=CC=1)CC

Computed Properties

• Exact Mass: 108.081324323g/mol
• Monoisotopic Mass: 108.081324323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 3.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives